Cas no 1261857-33-3 (6-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol)

• Product Name: 6-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol
• CAS No: 1261857-33-3
• MF: C₁₃H₉ClF₃NO₂
• MW: 303.664273023605
• CID: 4986505
• Update Time: 2025-11-01

6-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol

• Inchi： 1S/C13H9ClF3NO2/c14-11-5-4-9(7-19)12(18-11)8-2-1-3-10(6-8)20-13(15,16)17/h1-6,19H,7H2
• InChI Key： SCHPEKOKRBXVKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CO)C(C2C=CC=C(C=2)OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 6-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol

Introduction to 6-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol (CAS No. 1261857-33-3)

6-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol, identified by its Chemical Abstracts Service (CAS) number 1261857-33-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent, a trifluoromethoxy group, and a hydroxymethyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The 6-chloro group at the 6-position of the pyridine ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are commonly employed in medicinal chemistry. This reactivity allows for further functionalization, enabling the synthesis of a wide array of derivatives with tailored biological profiles. The 3-(trifluoromethoxy)phenyl moiety, located at the 2-position, is another critical structural element. The trifluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity to biological targets, making it a popular choice in drug design. This part of the molecule likely contributes to the overall pharmacokinetic properties of any derivative synthesized from this compound.

The pyridine-3-methanol backbone provides a hydrogen bond donor capability, which is essential for interactions with biological targets such as enzymes and receptors. This feature can be leveraged to optimize binding affinities and selectivity in drug candidates. The combination of these structural elements makes 6-chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol a promising intermediate for the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. Researchers have utilized these tools to predict the binding modes of this molecule to various biological targets, including kinases and transcription factors. These studies suggest that derivatives of this compound may exhibit inhibitory activity against several disease-related pathways. For instance, computational studies have indicated that modifications at the chloro and trifluoromethoxy positions could enhance binding to specific protein targets, potentially leading to the development of new inhibitors for oncological and inflammatory diseases.

In vitro studies have also provided insights into the biological activity of 6-chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol and its derivatives. Initial screening assays have shown promising results in terms of cytotoxicity against certain cancer cell lines. The presence of both electrophilic and nucleophilic centers in the molecule allows for diverse chemical transformations, enabling researchers to explore multiple pharmacophoric hypotheses. Additionally, the hydroxymethyl group provides an opportunity for further derivatization through etherification or esterification reactions, which could modulate solubility and bioavailability.

The pharmaceutical industry has been particularly interested in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are integral components in many approved drugs, where they serve as pharmacophores responsible for target interaction and efficacy. The specific arrangement of substituents in 6-chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol aligns well with this trend, suggesting that it could be a valuable building block for future drug candidates.

One particularly intriguing aspect of this compound is its potential role in developing treatments for neurological disorders. Pyridine-based compounds have shown promise in modulating neurotransmitter systems, particularly those involving acetylcholine and dopamine. The structural features of 6-chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol, including its ability to engage with both hydrophobic and hydrophilic regions of biological targets, makes it an attractive candidate for further exploration in this area.

The synthesis of 6-chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol involves multi-step organic reactions that highlight its synthetic utility. Key steps typically include palladium-catalyzed cross-coupling reactions to introduce the phenyl ring bearing the trifluoromethoxy group, followed by nucleophilic aromatic substitution or metal-mediated reactions to install the chloro substituent at the appropriate position on the pyridine ring. The final step often involves protecting group strategies to safeguard the hydroxymethyl functionality during subsequent chemical transformations.

The hydroxymethyl group at the 3-position is particularly noteworthy as it can be further functionalized into various bioisosteric groups such as ethers or esters. These modifications can significantly impact both pharmacokinetic properties (e.g., solubility, permeability) and pharmacodynamic effects (e.g., receptor binding affinity). For example, etherification might improve metabolic stability while esterification could enhance lipophilicity depending on the nature of the esterifying agent.

Recent research has also explored derivatization strategies aimed at enhancing selectivity over off-target proteins. This approach is crucial in minimizing side effects associated with drug therapy. By carefully modifying substituents such as the chloro or trifluoromethoxy groups through directed functionalization techniques like halogen exchange or Suzuki-Miyaura coupling reactions researchers can fine-tune binding interactions with desired targets while reducing unwanted effects.

The growing interest in fluorinated compounds stems from their ability to modulate both physical properties (such as lipophilicity) and electronic distributions within molecules which ultimately influence how they interact with biological systems . The presenceof three fluorine atoms attached directly or indirectly via carbon atoms creates strong electron-withdrawing effects that can alter molecular geometry , charge distribution ,and thereby affect bioactivity . Such features make compounds like our subject highly appealingfor medicinal chemists seeking novel ways improve drug efficacy

In conclusion,6-chloro -2 -( 3 -( trif luoro meth oxy ) phen yl ) py rid ine - 3 - methanol ( CAS No . 1261857 -33 - 3 ) represents an exciting opportunity within pharmaceutical research due combining several key structural features conducive towards developing effective therapeutics . Its versatility , coupled with recent advances enabling efficient synthesis , positions it as a compelling scaffold upon which future generations drugs might be built . Continued exploration into its potential applications across diverse therapeutic areas promises yield further insights valuable contributions science medicine p >